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Compound of Interest

Compound Name:
2-Methoxyisonicotinic acid

hydrochloride

CAS No.: 774223-62-0

Cat. No.: B3283876

Get Quote

Document Control:

Subject: 2-Methoxyisonicotinic Acid Hydrochloride (and related free acid handling)

Primary CAS (Free Acid): 105596-63-2[1][2]

Primary CAS (HCl Salt): 774223-62-0[1][3]

Molecular Formula: C₇H₇NO₃ · HCl

Author Role: Senior Application Scientist

Executive Summary
This technical guide provides a high-level hazard analysis and handling protocol for 2-
Methoxyisonicotinic acid hydrochloride, a critical pyridine-based building block used in the

synthesis of kinase inhibitors (e.g., GSK-3) and anti-inflammatory agents.[1]
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While standard Safety Data Sheets (SDS) classify this compound under generic irritant

categories, the hydrochloride salt form introduces specific physicochemical risks—notably

increased hygroscopicity and acidity—that require elevated engineering controls. This guide

synthesizes standard regulatory data with practical laboratory experience to ensure data

integrity and personnel safety during drug development workflows.[1]

Part 1: Chemical Identity & Molecular Architecture
To understand the hazard, one must understand the molecule. The risks associated with this

compound are derived directly from its functional groups.[1]

Property Data Mechanistic Implication

Molecular Weight ~189.60 g/mol (Salt)

Stoichiometry calculations

must account for the HCl

counterion (approx.[1] +36.46

Da over free acid).[1]

Acidity (pKa) < 2.0 (estimated for HCl salt)

The HCl salt dissociates to

release protons immediately

upon contact with moisture,

creating a localized corrosive

environment on mucous

membranes.

Methoxy Group Position C-2

Electron-donating group

(EDG).[1] Increases electron

density on the pyridine ring,

potentially modifying metabolic

stability compared to

isonicotinic acid.

Physical State
White/Off-white Crystalline

Powder

Prone to electrostatic charging;

high surface area increases

inhalation risk.[1]

Structural Hazard Context
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The pyridine ring is electron-deficient, but the 2-methoxy substituent modulates this.[1]

However, the primary safety concern is the carboxylic acid (C-4) combined with the

hydrochloride salt. Upon contact with the aqueous environment of the eye or respiratory tract,

this compound generates a low-pH solution capable of protein denaturation.[1]

Part 2: Comprehensive Hazard Analysis
Standard SDSs often default to "Warning" for this class.[1] As a Senior Scientist, I advise

treating the hydrochloride salt with "Danger" level precautions regarding eye exposure due to

the rapid pH drop.

GHS Classification & Scientist’s Interpretation
Hazard Class Code Statement

Senior Scientist's
Operational Note

Skin Irritation H315 Causes skin irritation

Moisture on skin

(sweat) activates the

acid.[1] Delayed

burning sensation is

common.[1]

Eye Irritation H319
Causes serious eye

irritation

CRITICAL: The HCl

salt can cause

damage faster than

the free acid.[1] Treat

as a potential

corrosive (H318

equivalent) for PPE

selection.[1]

STOT - SE H335
May cause respiratory

irritation

Inhalation of

micronized dust

triggers immediate

coughing/choking

reflex due to acidic

hydrolysis in the

lungs.[1]
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The "Hidden" Hazards
Hygroscopic Instability: HCl salts are avid water scavengers.[1] Improper storage leads to

hydrolysis, clumping, and variable stoichiometry, which ruins quantitative accuracy in

potency assays.

Exothermic Solubilization: Dissolving the HCl salt in water or methanol is exothermic.[1] In

large-scale (>100g) preparations, this heat can flash-vaporize solvents if not controlled.[1]

Part 3: Risk Mitigation & Handling Protocols
Engineering Controls & PPE
Do not rely on standard lab coats alone.[1] The acidity of the salt requires barrier protection.[1]

Respiratory: Work strictly within a certified chemical fume hood (Face velocity > 0.5 m/s).[1]

If working with open powder on a bench (discouraged), a P95/P100 respirator is mandatory.

Dermal: Nitrile gloves (minimum thickness 0.11 mm).[1] Double-gloving is recommended

during weighing to prevent micro-pinhole exposure.

Ocular: Chemical splash goggles are superior to safety glasses.[1] The fine powder can

bypass side shields.[1]

Protocol: Safe Weighing & Solubilization
This workflow minimizes static discharge and exposure.[1]
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Start: Solid Handling

Step 1: Neutralize Static
(Use Ionizing Bar/Gun)

Prevents scattering

Step 2: Weigh into Tared Vial
(Inside Fume Hood)

Closed balance door

Step 3: Add Solvent Slowly
(Cold solvent preferred)

Downside of hood

Step 4: Vortex/Stir
(Monitor for Heat)

Exothermic check

Step 5: Buffer Adjustment
(If required for Bioassay)

Prepare for use

Click to download full resolution via product page

Figure 1: Optimized workflow for handling acidic pyridine salts to prevent aerosolization and

thermal excursions.

Experimental Causality: Why this matters?
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In drug discovery (e.g., fragment-based screening), the protonation state affects binding affinity.

Using the HCl salt without buffering will drop the assay pH, potentially leading to false positives

(protein denaturation) or false negatives (ligand protonation preventing binding). Always verify

pH after dissolving this salt.

Part 4: Emergency Response & Toxicology
Immediate Action Logic
In the event of exposure, the speed of dilution is the only factor that mitigates acid burns.

EXPOSURE EVENT

Eye Contact

Skin Contact

Inhalation

Flush 15+ mins
Lift eyelids

Consult Ophthalmologist

Immediate

Remove clothing
Wash with soap/water

Apply emollient

Fresh Air
Oxygen if labored
Monitor for edema

Click to download full resolution via product page

Figure 2: Triage logic for acidic salt exposure. Note that eye exposure requires prolonged

flushing due to the buffering capacity of the ocular tissue being overwhelmed by the HCl.

Part 5: Storage & Stability[1]
To maintain the integrity of 2-Methoxyisonicotinic acid hydrochloride for SAR (Structure-

Activity Relationship) studies:

Desiccation: Store in a tightly sealed container with silica gel or molecular sieves. The HCl

salt is hygroscopic.[1]

Temperature: Refrigeration (2-8°C) is recommended to slow decarboxylation or hydrolysis

pathways over long durations (>6 months).[1]
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Incompatibility: Segregate from strong oxidizing agents and strong bases.[1] Mixing with

bases (e.g., NaOH) will generate heat and convert the salt back to the free acid, potentially

precipitating it out of solution if the volume is low.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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